Cas no 2228408-36-2 (N-ethyl-3-(2-nitroethyl)benzamide)

• Product Name: N-ethyl-3-(2-nitroethyl)benzamide
• CAS No: 2228408-36-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5994357
• PubChem ID: 165681710
• Update Time: 2025-06-28

N-ethyl-3-(2-nitroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(2-nitroethyl)benzamide
• EN300-1745748
• 2228408-36-2

• Inchi： 1S/C11H14N2O3/c1-2-12-11(14)10-5-3-4-9(8-10)6-7-13(15)16/h3-5,8H,2,6-7H2,1H3,(H,12,14)
• InChI Key： JRTOSMKROFWMMV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CC[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-ethyl-3-(2-nitroethyl)benzamide

Introduction to N-Ethyl-3-(2-Nitroethyl)Benzamide (CAS No. 2228408-36-2)

N-Ethyl-3-(2-nitroethyl)benzamide, a compound with the chemical identifier CAS No. 2228408-36-2, is a molecule of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of N-Ethyl-3-(2-nitroethyl)benzamide consists of a benzamide core substituted with an ethyl group at the nitrogen position and a 2-nitroethyl group at the third position of the benzene ring. This specific arrangement imparts distinct physicochemical properties that make it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

In recent years, there has been growing interest in exploring the pharmacological properties of amide derivatives, particularly those incorporating nitroalkyl substituents. The nitro group in N-Ethyl-3-(2-nitroethyl)benzamide is known to enhance the compound's bioavailability and metabolic stability, making it an attractive scaffold for developing novel therapeutic agents. Furthermore, the presence of both ethyl and nitroethyl groups suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of N-Ethyl-3-(2-nitroethyl)benzamide is its potential role in modulating biological pathways associated with inflammation and pain perception. Emerging research indicates that this compound may interact with specific enzymes and receptors involved in these processes, offering a promising avenue for developing new treatments for chronic inflammatory conditions and neuropathic pain. The benzamide moiety, in particular, is known to exhibit anti-inflammatory properties, which further underscores the therapeutic potential of this molecule.

Recent studies have also explored the antimicrobial properties of N-Ethyl-3-(2-nitroethyl)benzamide. The structural features of this compound suggest that it may disrupt bacterial cell membranes or interfere with essential metabolic pathways, leading to reduced microbial viability. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed to address this global health challenge.

The synthesis of N-Ethyl-3-(2-nitroethyl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include nitration of benzene derivatives, followed by amide formation and subsequent alkylation. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to optimize the reaction pathway and minimize byproduct formation.

In terms of pharmacokinetic profile, N-Ethyl-3-(2-nitroethyl)benzamide exhibits moderate solubility in both water and organic solvents, which facilitates its formulation into various dosage forms. Preliminary pharmacokinetic studies suggest that this compound has a reasonable bioavailability and a prolonged half-life upon oral administration, making it suitable for once-daily dosing regimens. Additionally, its metabolic stability suggests that it may be less susceptible to rapid degradation in vivo, further enhancing its therapeutic potential.

The safety profile of N-Ethyl-3-(2-nitroethyl)benzamide is still under investigation, but early toxicology studies have shown that it exhibits low acute toxicity at relevant doses. However, long-term studies are necessary to fully assess its safety and potential side effects. Particular attention should be paid to evaluating its effects on organs such as the liver and kidneys, as well as any potential interactions with other medications.

In conclusion, N-Ethyl-3-(2-nitroethyl)benzamide (CAS No. 2228408-36-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various medical challenges.